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Compound Name: Nickel sulphate hydrate

Cat. No.: B1259748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the dehydration behavior of nickel
sulphate hydrates. Nickel sulphate, a compound of significant interest in various fields

including catalysis, electroplating, and battery technology, exists in several hydrated forms.

Understanding the thermal stability and dehydration pathways of these hydrates is crucial for

their effective application and for quality control in manufacturing processes. This document

details the sequential loss of water molecules upon heating, summarizes key quantitative data

from thermal analysis, outlines experimental protocols for characterization, and provides visual

representations of the dehydration processes.

Introduction to Nickel Sulphate Hydrates
Nickel(II) sulphate is an inorganic compound that readily forms a series of hydrates with the

general formula NiSO₄·nH₂O. The most common forms are the heptahydrate (NiSO₄·7H₂O)

and the hexahydrate (NiSO₄·6H₂O). The degree of hydration is dependent on the temperature

and humidity of the surrounding environment.

Nickel Sulphate Heptahydrate (NiSO₄·7H₂O): Known as morenosite, this hydrate is stable at

temperatures below 30.7°C.[1]

Nickel Sulphate Hexahydrate (NiSO₄·6H₂O): This is the most common form and exists in two

polymorphic structures: the blue tetragonal α-form, stable between 30.7 and 53.8°C, and the

green monoclinic β-form, which crystallizes from solution above 53.8°C.[1][2] Both the
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heptahydrate and hexahydrate contain the octahedral [Ni(H₂O)₆]²⁺ complex ion; the seventh

water molecule in the heptahydrate is interstitial and not directly bonded to the nickel ion.[3]

Lower Hydrates and Anhydrous Form: Upon heating, the higher hydrates lose water in a

stepwise manner to form lower hydrates such as the tetrahydrate (NiSO₄·4H₂O), dihydrate

(NiSO₄·2H₂O), and monohydrate (NiSO₄·H₂O), before finally becoming the anhydrous form

(NiSO₄) at temperatures above 280°C.[4] Further heating above 640°C leads to

decomposition into nickel oxide (NiO).[3]

Dehydration Pathways and Mechanisms
The thermal dehydration of nickel sulphate hydrates is a multi-step process, with each step

corresponding to the loss of a specific number of water molecules. The precise temperatures at

which these transitions occur are influenced by experimental conditions such as heating rate

and atmosphere. The general dehydration sequence for the heptahydrate is illustrated below.

NiSO₄·7H₂O
(Heptahydrate)

NiSO₄·6H₂O
(Hexahydrate)

-1 H₂O NiSO₄·4H₂O
(Tetrahydrate)

-2 H₂O NiSO₄·2H₂O
(Dihydrate)

-2 H₂O NiSO₄·H₂O
(Monohydrate)

-1 H₂O NiSO₄

(Anhydrous)
-1 H₂O

Click to download full resolution via product page

Dehydration pathway of Nickel Sulphate Heptahydrate.

Quantitative Analysis of Dehydration
The dehydration process can be quantitatively characterized using thermal analysis techniques

such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). TGA

measures the change in mass of a sample as a function of temperature, while DSC measures

the heat flow associated with thermal transitions.

Dehydration Data for Nickel Sulphate Heptahydrate
(NiSO₄·7H₂O)
The following table summarizes the theoretical weight loss for the complete, stepwise

dehydration of nickel sulphate heptahydrate. The temperature ranges are approximate and can

vary with experimental conditions.
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Dehydration Step
Temperature Range
(°C)

Theoretical Weight
Loss (%)

Cumulative Weight
Loss (%)

NiSO₄·7H₂O →

NiSO₄·6H₂O + H₂O
Ambient - 100 6.41 6.41

NiSO₄·6H₂O →

NiSO₄·4H₂O + 2H₂O
100 - 150 12.82 19.23

NiSO₄·4H₂O →

NiSO₄·2H₂O + 2H₂O
150 - 200 12.82 32.05

NiSO₄·2H₂O →

NiSO₄·H₂O + H₂O
200 - 280 6.41 38.46

NiSO₄·H₂O → NiSO₄

+ H₂O
> 280 6.41 44.87

Note: The temperature ranges are indicative and can be influenced by factors such as heating

rate and atmospheric conditions.

Dehydration Data for Nickel Sulphate Hexahydrate
(NiSO₄·6H₂O)
Experimental data for the dehydration of α-NiSO₄·6H₂O shows a distinct three-step process

under specific conditions.

Dehydration Step
Temperature Range
(°C)

Observed Weight
Loss (%)

No. of H₂O
Molecules Lost

NiSO₄·6H₂O →

NiSO₄·4H₂O + 2H₂O
~100 - 150 ~13.7 2

NiSO₄·4H₂O →

NiSO₄·H₂O + 3H₂O
~150 - 280 ~20.6 3

NiSO₄·H₂O → NiSO₄

+ H₂O
> 280 ~6.9 1
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Data is based on experiments conducted with a 30 mg sample at a heating rate of 8 °C/min in

air.

Experimental Protocols
Accurate characterization of the dehydration behavior of nickel sulphate hydrates relies on

precise experimental techniques. The following sections detail the methodologies for the key

analytical methods.

Thermogravimetric Analysis (TGA) and Differential
Scanning Calorimetry (DSC)
Objective: To determine the temperature and mass loss associated with each dehydration step,

and to measure the enthalpy of these transitions.

Methodology:

Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) of the nickel
sulphate hydrate is placed in an inert crucible (e.g., alumina or platinum).

Instrumentation: A simultaneous thermal analyzer (STA) capable of performing both TGA and

DSC is used.

Data Collection:

The sample is heated from ambient temperature to approximately 400°C.

A constant heating rate, typically 10 °C/min, is applied.

The experiment is conducted under a controlled atmosphere, such as a continuous flow of

dry nitrogen or air (e.g., 50 mL/min), to ensure a stable environment and efficient removal

of evolved water vapor.

Data Analysis: The TGA curve is analyzed to determine the onset and completion

temperatures of each mass loss step. The percentage mass loss is used to calculate the

number of water molecules lost at each stage. The DSC curve reveals endothermic peaks

corresponding to the energy absorbed during dehydration.
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Powder X-ray Diffraction (PXRD)
Objective: To identify the crystal structure of the initial hydrate and the solid intermediates and

products formed at various stages of dehydration.

Methodology:

Sample Preparation: A small amount of the nickel sulphate hydrate is finely ground using a

mortar and pestle to ensure a random orientation of the crystallites. The powdered sample is

then mounted on a sample holder. For in-situ studies, a high-temperature attachment is

used.

Instrumentation: A powder X-ray diffractometer equipped with a standard X-ray source (e.g.,

Cu Kα radiation) and a detector is used.

Data Collection:

The sample is scanned over a specific 2θ range (e.g., 10-80°) to collect the diffraction

pattern.

For temperature-dependent studies, diffraction patterns are recorded at various

temperatures corresponding to the different stages of dehydration identified by TGA/DSC.

Data Analysis: The obtained diffraction patterns are compared with standard diffraction

patterns from databases (e.g., the International Centre for Diffraction Data - ICDD) to identify

the crystalline phases present at each temperature.

Experimental and Analytical Workflow
The characterization of the dehydration behavior of nickel sulphate hydrates typically follows

a systematic workflow, integrating multiple analytical techniques to obtain a comprehensive

understanding.
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Sample Preparation

Thermal & Structural Analysis

Data Interpretation

Nickel Sulphate Hydrate Sample

Grinding

TGA / DSC Analysis Powder XRD Analysis

Determine Dehydration
Temperatures & Mass Loss

Calculate Enthalpy
of Dehydration Identify Crystalline Phases

Elucidate Dehydration Pathway

Click to download full resolution via product page

General workflow for characterizing hydrate dehydration.

Conclusion
The dehydration of nickel sulphate hydrates is a complex, multi-stage process that is highly

dependent on temperature and other experimental conditions. A thorough understanding of

these transformations, from heptahydrate through various intermediates to the anhydrous form,

is essential for professionals in research and industry. The application of thermal analysis

techniques like TGA and DSC, in conjunction with structural analysis by XRD, provides the

necessary quantitative data and mechanistic insights. The detailed protocols and data

presented in this guide serve as a valuable resource for the precise characterization and

effective utilization of nickel sulphate hydrates in various technological applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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